IGF-1R Inhibitor
  • Nvp-aew541
    Nvp-aew541
    • Cat. No.:
    • B605200
    • CAS No.:
    • 475488-34-7
    • Molecular Formula:
    • C27H29N5O
    • Molecular Weight:
    • 439.6 g/mol
    Description
    significantly inhibited tumor growth of Ewing's sarcoma xenografts in nude mice
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  • Ceritinib dihydrochloride
    Ceritinib dihydrochloride
    • Cat. No.:
    • B606605
    • CAS No.:
    • 1380575-43-8
    • Molecular Formula:
    • C28H38Cl3N5O3S
    • Molecular Weight:
    • 631.1 g/mol
    Description
    Ceritinib Dihydrochloride is a potent alk inhibitor
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  • XL228
    XL228
    • Cat. No.:
    • B611969
    • CAS No.:
    • 898280-07-4
    • Molecular Formula:
    • C22H31N9O
    • Molecular Weight:
    • 437.5 g/mol
    Description
    XL228 is a novel anticancer compound designed to inhibit the insulin-like growth factor type-1 receptor (IGF1R), Src and Abl tyrosine kinases – targets that play crucial roles in cancer cell proliferation, survi...
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  • BMS-536924
    BMS-536924
    • Cat. No.:
    • B612114
    • CAS No.:
    • 468740-43-4
    • Molecular Formula:
    • C25H26ClN5O3
    • Molecular Weight:
    • 480.0 g/mol
    Description
    4-[[(2S)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-3-[4-methyl-6-(4-morpholinyl)-1,3-dihydrobenzimidazol-2-ylidene]-2-pyridinone is a member of benzimidazoles.
    inhibits insulin-like growth factor I receptor ki...
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  • I-OMe-Tyrphostin AG 538
    I-OMe-Tyrphostin AG 538
    • Cat. No.:
    • B1234568
    • CAS No.:
    • Molecular Formula:
    • C17H12INO5
    • Molecular Weight:
    • 437.18 g/mol
    Description
    2-[(3,4-dihydroxyphenyl)-oxomethyl]-3-(4-hydroxy-3-iodo-5-methoxyphenyl)-2-propenenitrile is a member of chalcones.
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  • NVP-ADW742
    NVP-ADW742
    • Cat. No.:
    • B1662999
    • CAS No.:
    • 475489-15-7
    • Molecular Formula:
    • C28H31N5O
    • Molecular Weight:
    • 453.6 g/mol
    Description
    NVP-ADW742(cas# 475489-15-7), also known as GSK 621659A, is a potent IGF-1R inhibitor, which exhibits a 6-fold greater selectivity  For IGF-1R versus InsR with IC50 of 2.8 μM;  minimal inhibitory activity a...
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  • Nvp-aew541
    Nvp-aew541
    • Cat. No.:
    • B3029008
    • CAS No.:
    • 475489-16-8
    • Molecular Formula:
    • C27H29N5O
    • Molecular Weight:
    • 439.6 g/mol
    Description
    significantly inhibited tumor growth of Ewing's sarcoma xenografts in nude mice
    - +
  • PQ401
    PQ401
    • Cat. No.:
    • B7897224
    • CAS No.:
    • 1184297-34-4
    • Molecular Formula:
    • C18H16ClN3O2
    • Molecular Weight:
    • 341.8 g/mol
    Description
    1-(5-chloro-2-methoxyphenyl)-3-(2-methyl-4-quinolinyl)urea is a member of quinolines.
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  • Ceritinib dihydrochloride
    Ceritinib dihydrochloride
    • Cat. No.:
    • B8058383
    • CAS No.:
    • 1190399-48-4
    • Molecular Formula:
    • C28H38Cl3N5O3S
    • Molecular Weight:
    • 631.1 g/mol
    Description
    Ceritinib dihydrochloride is a useful research compound. Its molecular formula is C28H38Cl3N5O3S and its molecular weight is 631.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ceritinib d...
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  • AZ7550 Mesylate
    AZ7550 Mesylate
    • Cat. No.:
    • B8069384
    • CAS No.:
    • Molecular Formula:
    • C30H43N7O11S3
    • Molecular Weight:
    • 773.9 g/mol
    Description
    AZ7550 Mesylate is a useful research compound. Its molecular formula is C30H43N7O11S3 and its molecular weight is 773.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZ7550 Mesylate suitab...
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